Cas no 866813-24-3 (3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866813-24-3
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5861390
• PubChem ID: 2137946
• Update Time: 2025-05-19

3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-1-[(2-methoxyphenyl)methyl]quinolin-4-one
• AB00675236-01
• 3-(4-ethoxybenzoyl)-1-(2-methoxybenzyl)quinolin-4(1H)-one
• 3-(4-ethoxybenzoyl)-1-[(2-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1605-0400
• 866813-24-3
• AKOS001830624
• 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H23NO4/c1-3-31-20-14-12-18(13-15-20)25(28)22-17-27(16-19-8-4-7-11-24(19)30-2)23-10-6-5-9-21(23)26(22)29/h4-15,17H,3,16H2,1-2H3
• InChI Key： BULCVGOVDKIDSD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C2=C(C=CC=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866813-24-3)

The compound 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 866813-24-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both quinolinone and ethoxybenzoyl moieties suggests a unique pharmacophoric profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The quinolinone scaffold, in particular, has been extensively explored due to its broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties, which have been documented in numerous scientific publications. The structural modifications introduced in 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one are designed to enhance its binding affinity and selectivity towards specific biological targets.

The ethoxybenzoyl group appended to the quinolinone core introduces additional functional diversity, which can be exploited to modulate the compound's pharmacological effects. This modification has been shown to influence both the solubility and metabolic stability of the molecule, critical factors in drug development. Furthermore, the 2-methoxyphenyl moiety contributes to the overall hydrophobicity of the compound, potentially enhancing its membrane permeability—a desirable trait for oral bioavailability.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one have been subjected to rigorous virtual screening processes to evaluate their interaction with various biological targets. Preliminary results indicate strong binding potential with enzymes involved in cancer pathways, suggesting its utility as an anticancer agent.

Experimental validation through in vitro and in vivo studies is essential to confirm these hypotheses. Initial pharmacokinetic assessments have demonstrated favorable properties such as adequate absorption and distribution profiles. However, further studies are required to evaluate its excretion and potential toxicity endpoints. The compound's stability under various conditions is also being scrutinized to ensure its suitability for formulation into therapeutic products.

The synthesis of 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the complex framework of this molecule.

The integration of machine learning algorithms into synthetic planning has significantly accelerated the discovery of novel heterocyclic compounds like this one. By leveraging large datasets and predictive models, chemists can now design molecules with enhanced biological activity more efficiently than ever before. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to streamline the drug discovery pipeline.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits. The development of 3-(4-ethoxybenzoyl)-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one exemplifies how innovative chemical design can lead to breakthroughs in medicine. Its unique structural features make it a versatile platform for further derivatization and optimization.

The future prospects for this compound are promising, with ongoing investigations focusing on expanding its therapeutic applications. By exploring new synthetic routes and exploring different pharmacological targets, scientists aim to unlock its full potential as a lead compound for novel drugs. The insights gained from studying molecules like this contribute not only to specific therapeutic areas but also advance our fundamental understanding of drug design principles.